4-Methyl-4H-1,2,4-triazole-3-carboxylic acid

• IUPAC Name: 4-methyl-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C4H5N3O2/c1-7-2-5-6-3(7)4(8)9/h2H,1H3,(H,8,9)
• InChI Key: VWDMYHWYTOQKHH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C(=O)O
• Molecular Formula: C4H5N3O2
• Molecular Weight: 127.10 g/mol

Description

“4-Methyl-4H-1,2,4-triazole-3-carboxylic acid” is a heterocyclic compound. It is a derivative of 1,2,4-triazole, which is a nitrogenous heterocyclic moiety with the molecular formula C2H3N3. The 1,2,4-triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been studied extensively. For instance, 4-Methyl-4H-1,2,4-triazole-3-thiol can react with ethyl bromoacetate to yield ethyl [(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate. Another method involves triflic anhydride activation followed by microwave-induced cyclodehydration, enabling a one-pot synthesis of 3,4,5-trisubstituted 1,2,4-triazoles from secondary amides and hydrazides.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives are diverse and depend on the specific substituents present on the triazole ring. For example, 4-Methyl-4H-1,2,4-triazole-3-thiol can react with ethyl bromoacetate.

Scientific Research Applications

Corrosion Inhibition

• Inhibition of Mild Steel Corrosion: Derivatives of 4H-1,2,4-triazole, such as 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole (4-MTHT), have been studied for their efficiency in inhibiting corrosion of mild steel in acidic environments. The studies show that these compounds are highly effective, with some derivatives achieving up to 99% inhibition efficiency in hydrochloric acid (Bentiss et al., 2007; Lagrenée et al., 2002).

Synthesis of Triazole Derivatives

• Polymer-Supported Synthesis: Triazole derivatives have been synthesized on polymeric supports. This process involved immobilized mesoionic 1,3-oxazolium-5-olates as key intermediates for generating polymer-bound 1,2,4-triazoles (Samanta & Yli-Kauhaluoma, 2005).
• **Antibacterial and Anti-inflammatory Agents:** Some 1,2,4-triazole derivatives have been synthesized and evaluated for their potential as antibacterial and anti-inflammatory agents. Compounds like 3-((2,4-dichlorophenoxy)methyl)-4-amino-4H-1,2,4-triazole-5-thiol have shown promising activities in these fields (El Shehry, Abu-Hashem, & El-Telbani, 2010).

Material Science Applications

• Solid-Phase Synthesis: Solid-phase synthesis methods have been developed for 3-amino-1,2,4-triazoles, indicating their potential in material science applications (Yu, Ostresh, & Houghten, 2003).
• Synthesis of Complex Compounds: The synthesis and characterization of complex compounds like Methyl 2-(4-Phenyl-5-(Pyridin-2-yl)-4H-1,2,4-Triazol-3-yl)Thioacetate and its HgCl2 complex have been explored, suggesting applications in the field of coordination chemistry and material science (Castiñeiras, García-Santos, & Saa, 2018).

Chemical Synthesis and Characterization

• Chemical Synthesis: Research has been conducted on the synthesis of various 1,2,4-triazole derivatives, including processes like the oxidation of 3,5-dimethyl-1,2,4-triazole (Vereshchagina & Lopyrev, 1970).
• Physicochemical Studies: Studies have been conducted to understand the physicochemical properties of 1,2,4-triazole derivatives, highlighting their potential in pharmaceutical sciences ([Kravchenko, Panasenko, & Knysh, 2018](https://consensus.app/papers/synthesis-properties-kravchenko/df352a362c9355e48c407e4184637945/?utm_source=chatgpt)).

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is related to their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The future directions for research on 1,2,4-triazole derivatives, including “4-Methyl-4H-1,2,4-triazole-3-carboxylic acid”, could involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential. There is also an urge to develop new classes of antibacterial agents to fight multidrug-resistant pathogens.